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Compound of Interest

Compound Name: 4-Piperidineethanol

Cat. No.: B032411

An In-depth Technical Guide to the Safe Handling of 4-Piperidineethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Piperidineethanol, also known as 4-(2-Hydroxyethyl)piperidine, is a heterocyclic amine and
secondary alcohol with the chemical formula C7H15NO.[1] It presents as a white solid or a
colorless to pale yellow liquid.[2] This compound is a valuable building block in organic
synthesis, frequently utilized as a precursor or intermediate in the pharmaceutical industry for
the synthesis of various drugs.[2] Given its chemical properties and reactivity, a thorough
understanding and implementation of safety and handling protocols are paramount for all
personnel working with this substance.

This guide provides comprehensive safety data, handling procedures, and emergency

protocols to ensure the safe use of 4-Piperidineethanol in a laboratory and drug development
setting.

Hazard Identification and Classification

4-Piperidineethanol is classified as an irritant and requires careful handling to avoid exposure.
The primary hazards are associated with direct contact and inhalation.
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GHS Classification: According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), 4-Piperidineethanol is categorized as follows:

 Skin Irritation (Category 2)[2]
e Serious Eye Irritation (Category 2)[2]

o Specific Target Organ Toxicity — Single Exposure (Category 3), primarily affecting the
respiratory system.[1][2]

The signal word associated with this chemical is "Warning".[1][3]

Table 1: GHS Hazard Information for 4-Piperidineethanol

Hazard Class Hazard Code Hazard Statement Reference
. o Causes skin
Skin Irritation H315 . [11[31[4]
irritation.

_ . Causes serious eye
Serious Eye Irritation ~ H319 . [11[3][4]
irritation.

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation. [[1][3][4] |

Direct contact may lead to redness and discomfort, while inhalation of dust or vapors can cause
coughing, dizziness, and headaches.[2] Although its toxicological properties have not been fully
investigated, and it is not currently listed as a known carcinogen by major agencies, caution is
advised.[2][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Piperidineethanol is provided
below.

Table 2: Physical and Chemical Properties of 4-Piperidineethanol
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Property Value Reference
CAS Number 622-26-4 [1][2]
Molecular Formula C7H15NO [1]
Molecular Weight 129.20 g/mol [11[3]
Appearance White s.olic.l or colorless to pale 2]

yellow liquid.
Melting Point 46-47 °C (lit) [1][4]
Boiling Point 131-136 °C/ 17 mmHg (lit.) [1114]
Flash Point 113 °C (235.4 °F) - closed cup [1]
Solubility Soluble in water. [2]

| Refractive Index | n20/D 1.4902 (lit.) |[1][4] |

Safe Handling and Storage

Proper handling and storage are critical to minimize the risk of exposure and ensure chemical

stability.

4.1 Handling

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[5][6]

» Avoid breathing dust, fumes, gas, mist, or spray.[2][7]

¢ Avoid contact with skin and eyes.[5][6]

o Wear appropriate Personal Protective Equipment (PPE), as detailed in Section 5.0.[5][8]

e Wash hands and any exposed skin thoroughly after handling.[5][7]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5][9]
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o Take precautionary measures against static discharge.

4.2 Storage

Store in a cool, dry, and well-ventilated area.[2][5]

Keep containers tightly closed when not in use.[2][5]

Store locked up.[5][9]

Store away from incompatible materials, which include strong oxidizing agents and strong
acids.[2][10]

Recommended storage temperature is between 2-8°C.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and PPE are essential to protect personnel from the hazards of 4-
Piperidineethanol.

5.1 Engineering Controls

¢ Ventilation: Use only outdoors or in a well-ventilated area.[2] Operations should be
conducted in a laboratory fume hood to maintain exposure levels below occupational limits.

[8]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[8]

5.2 Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
(EVU) or NIOSH (US) standards.[9][10]

e Skin Protection:

o Gloves: Wear impervious, chemical-resistant gloves. Inspect gloves before use.[5][8]
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o Protective Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.

[8]1°]

» Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH-approved respirator with an appropriate filter, such as a type ABEK (EN14387)
respirator filter.[1] For solids, a dust mask (type N95) may be appropriate.

Risk Assessment

(Assess Experimental Task)

Evaluate Evaluate

Y
Risk of Inhalation? Risk of Splash \
(Dust / Vapors) or Skin Contact’>

Yes Always es Yes Yes

Required PPE

\4 \4
Respirator Safety Goggles Chemical-Resistant
(N95 or ABEK filter) / Face Shield Gloves Lab Coat

Click to download full resolution via product page
Caption: PPE selection workflow for handling 4-Piperidineethanol.
First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2][5] If
breathing is difficult or stops, provide artificial respiration. Seek medical attention.[5][6]

« |If on Skin: Take off imnmediately all contaminated clothing.[2] Wash the affected area with
plenty of soap and water.[5] If skin irritation occurs, get medical advice/attention.[2]
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 If in Eyes: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[5]
Remove contact lenses if present and easy to do. Continue rinsing.[2] If eye irritation
persists, seek immediate medical attention.[2]

« |If Swallowed: Rinse mouth with water.[5][9] Do NOT induce vomiting.[6] Never give anything
by mouth to an unconscious person. Call a physician or Poison Control Center immediately.

[6]

In all cases of significant exposure or if symptoms persist, seek immediate medical attention
and show the Safety Data Sheet (SDS) to the attending physician.

Accidental Release and Fire-Fighting Measures
7.1 Accidental Release
» Evacuate personnel to a safe area and ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye
protection.[6][8]

e Prevent the substance from entering drains or watercourses.[8]
» For solid spills, avoid dust formation.[6]
o Contain the spill using sand, earth, or another inert absorbent material.[3]

o Collect the spilled material into a suitable, labeled container for disposal by a licensed waste
disposal contractor.[6][8]

7.2 Fire-Fighting

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[5]

e Unsuitable Extinguishing Media: Do not use a direct water jet.[11]

e Hazards from Combustion: Hazardous decomposition products include carbon monoxide
(CO), carbon dioxide (CO2), and nitrogen oxides (NOXx).[5][11]
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» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[8]

General Experimental Safety Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-
Piperidineethanol from procurement to disposal.
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& Verify SDS

Y

Secure Storage
(Cool, Dry, Ventilated,

Locked, Tightly Sealed)

Y

Handling for Use l _____

_ o e

< =<
~ Emergency Preparedness
Y ~
N

Experimental Procedure

AN

I

. . !
Spill Response Kit First Aid / Eyewash i
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I
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(Gloves, Goggles, Coat)

Use Engineering Controls
(Fume Hood)

Perform Experiment

Y
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Click to download full resolution via product page

Caption: General workflow for the safe handling of 4-Piperidineethanol.
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Methodologies for Safety Assessment

While specific experimental data for 4-Piperidineethanol is limited in the provided search
results, standard toxicological assessments for chemicals with its hazard profile typically
involve the following methodologies.

9.1 In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test This protocol follows
OECD Test Guideline 439.

o Objective: To assess the potential of a substance to cause skin irritation.
o Methodology:

o A commercially available Reconstructed Human Epidermis (RhE) tissue model is used,
which mimics the biochemical and physiological properties of the upper layers of human
skin.

o A small amount of 4-Piperidineethanol (as a solid or in an appropriate solvent) is applied
topically to the surface of the tissue.

o The substance is left in contact with the tissue for a defined period (e.g., 60 minutes) at a
controlled temperature (37°C).

o After exposure, the tissue is thoroughly rinsed to remove the test chemical.

o The viability of the tissue is then determined using a cell viability assay, commonly the
MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a purple
formazan product, which is quantified by measuring its absorbance.

¢ Interpretation: The substance is classified as a skin irritant if the mean tissue viability is
reduced below a certain threshold (e.g., < 50%) compared to negative controls.

9.2 In Vitro Eye Irritation: Bovine Corneal Opacity and Permeability (BCOP) Test This protocol
follows OECD Test Guideline 437.

o Objective: To identify substances that can cause serious eye damage.

o Methodology:
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o Corneas are obtained from the eyes of freshly slaughtered cattle.

o The corneas are mounted in a special holder, and the test substance is applied to the
epithelial surface.

o After a defined exposure time, the substance is washed off.

o Two endpoints are measured:

» Opacity: The cloudiness of the cornea is measured using an opacitometer.

» Permeability: The passage of a fluorescein dye through the cornea is measured with a
spectrophotometer.

« Interpretation: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and
permeability values. Scores above a certain threshold indicate that the substance is
corrosive or a severe eye irritant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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